Cas no 505097-65-4 (4-Bromo-2H-pyran-2-one)

4-Bromo-2H-pyran-2-one is a brominated heterocyclic compound featuring a pyran-2-one scaffold with a bromine substituent at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing more complex heterocyclic systems. Its reactive bromine site enables efficient functionalization via cross-coupling reactions, while the α,β-unsaturated lactone moiety allows for nucleophilic additions or cycloadditions. The compound is useful in pharmaceutical and agrochemical research, serving as a precursor for bioactive molecules. Its well-defined reactivity profile and stability under controlled conditions make it a practical choice for synthetic applications requiring regioselective modifications. Proper handling is advised due to potential sensitivity to moisture and light.

4-Bromo-2H-pyran-2-one structure

Product Name:4-Bromo-2H-pyran-2-one

CAS No:505097-65-4

MF:C₅H₃BrO₂

MW:174.980120897293

MDL:MFCD09030765

CID:2626003

PubChem ID:11321256

Update Time:2025-05-26

4-Bromo-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

- 4-bromopyran-2-one
- 4-BROMO-PYRAN-2-ONE
- 505097-65-4
- AKOS006288133
- DTXSID10462236
- A10539
- SCHEMBL9321058
- 4-Bromo-2H-pyran-2-one
- DTXCID00413055
- MDL： MFCD09030765
- Inchi： 1S/C5H3BrO2/c6-4-1-2-8-5(7)3-4/h1-3H
- InChI Key： KHEABNLTWKPDEL-UHFFFAOYSA-N
- SMILES： BrC1C=COC(C=1)=O

Computed Properties

Exact Mass: 173.93164g/mol
Monoisotopic Mass: 173.93164g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 26.3Å²

4-Bromo-2H-pyran-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM521269-1g	4-Bromo-2H-pyran-2-one	505097-65-4	95%	1g	$2025	2024-07-16
Alichem	A119001189-100mg	4-Bromo-2H-pyran-2-one	505097-65-4	95%	100mg	$534.60	2023-09-01
Alichem	A119001189-250mg	4-Bromo-2H-pyran-2-one	505097-65-4	95%	250mg	$823.68	2023-09-01
Alichem	A119001189-1g	4-Bromo-2H-pyran-2-one	505097-65-4	95%	1g	$2059.20	2023-09-01
eNovation Chemicals LLC	D583654-5mg	4-BROMO-PYRAN-2-ONE	505097-65-4	95%	5mg	$335	2024-05-24
Aaron	AR003I2G-10mg	4-Bromo-2H-pyran-2-one	505097-65-4	95%	10mg	$9.00	2025-02-13
1PlusChem	1P003HU4-10mg	4-Bromo-2H-pyran-2-one	505097-65-4	95%+	10mg	$53.00	2024-05-01
A2B Chem LLC	AB62284-10mg	4-Bromo-2H-pyran-2-one	505097-65-4	95%+	10mg	$20.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1736940-10mg	4-Bromo-2h-pyran-2-one	505097-65-4	98%	10mg	￥65.00	2024-05-11
eNovation Chemicals LLC	D583654-5mg	4-BROMO-PYRAN-2-ONE	505097-65-4	95%	5mg	$335	2025-02-24